![molecular formula C9H6BrClF3NO B2683394 2-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide CAS No. 2003-05-6](/img/structure/B2683394.png)
2-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide
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Description
“2-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide” is a chemical compound with the molecular formula C9H6BrClF3NO and a molecular weight of 316.50 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C9H7BrF3NO/c10-5-8(15)14-7-3-1-6(2-4-7)9(11,12)13/h1-4H,5H2,(H,14,15) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 316.50 . It has a predicted boiling point of 346.6±42.0 °C and a predicted density of 1.666±0.06 g/cm3 . The compound should be stored under inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Supramolecular Assembly and Crystal Engineering
Research on related chloro- and bromo-phenyl derivatives, such as those explored by Hazra et al. (2014), indicates that compounds with halogen atoms like bromine and chlorine can engage in weak interactions facilitating the formation of three-dimensional supramolecular architectures. These findings suggest potential applications of 2-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide in crystal engineering and the design of novel materials with specific structural properties (Hazra et al., 2014).
Pharmaceutical Chemistry and Drug Design
The study of structurally similar compounds, as reported by Boechat et al. (2011), involved the analysis of intermolecular interactions that generate three-dimensional arrays. These interactions are crucial in pharmaceutical chemistry for the design and synthesis of drug molecules with desired properties and activities (Boechat et al., 2011).
Organic Synthesis and Chemical Transformations
Fadda et al. (2010) explored the synthesis of novel derivatives with potential biological interest. The methodologies developed for creating these derivatives could be applicable to the synthesis and functionalization of this compound, enabling its use in various organic synthesis applications and the development of compounds with potential biological activities (Fadda et al., 2010).
Material Science and Chemistry
Jordan and Markwell's research (1978) on the anomalous halogenation of related acetamide derivatives highlights the chemical reactivity of such compounds under different conditions. This reactivity can be leveraged in material science and chemistry for the synthesis of materials with specific functionalities (Jordan & Markwell, 1978).
properties
IUPAC Name |
2-bromo-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrClF3NO/c10-4-8(16)15-7-3-5(9(12,13)14)1-2-6(7)11/h1-3H,4H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXMLPVSRXDGMOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)NC(=O)CBr)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrClF3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.50 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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